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Compound of Interest

Compound Name: 2-((Dimethylamino)methyl)aniline

Cat. No.: B158372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-((Dimethylamino)methyl)aniline, a versatile diamine intermediate. The information

compiled herein is intended to support researchers and professionals in the fields of organic

synthesis, medicinal chemistry, and materials science.

Compound Overview
2-((Dimethylamino)methyl)aniline, also known as (2-aminobenzyl)dimethylamine, is an

aromatic amine containing both a primary and a tertiary amine functional group. Its chemical

structure and basic properties are summarized below.

Property Value

IUPAC Name 2-[(Dimethylamino)methyl]aniline

CAS Number 1904-62-7[1]

Molecular Formula C₉H₁₄N₂[1]

Molecular Weight 150.22 g/mol [1]

Canonical SMILES CN(C)CC1=CC=CC=C1N[1]
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Synthetic Routes
The synthesis of 2-((Dimethylamino)methyl)aniline can be achieved through several strategic

pathways. This guide outlines three plausible and commonly employed methods in organic

synthesis.

Reductive Amination of 2-Aminobenzaldehyde
A primary route to 2-((Dimethylamino)methyl)aniline involves the reductive amination of 2-

aminobenzaldehyde with dimethylamine. This two-step, one-pot reaction first involves the

formation of an iminium ion intermediate, which is then reduced in situ to the desired tertiary

amine.

Reaction Scheme:

2-Aminobenzaldehyde + (CH3)2NH [Iminium Ion Intermediate]
Formation

2-((Dimethylamino)methyl)aniline

Reduction

+ Reducing Agent
(e.g., NaBH3CN, H2/Pd-C)

Aniline + Formaldehyde + (CH3)2NH Eschenmoser's Salt Precursor
(Iminium Ion)

In situ formation
2-((Dimethylamino)methyl)aniline

Electrophilic
Aromatic Substitution
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Aniline + Eschenmoser's Salt 2-((Dimethylamino)methyl)aniline

Electrophilic
Aromatic Substitution

Synthesis

Characterization

Starting Materials
(e.g., 2-Aminobenzaldehyde, Aniline)

Chemical Transformation
(e.g., Reductive Amination, Mannich Reaction)

Reaction Work-up
(Quenching, Extraction, Drying)

Purification
(Column Chromatography, Distillation)

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Spectral Data Analysis

Pure 2-((Dimethylamino)methyl)aniline

Structure Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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